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Introduction

This technical guide provides an in-depth exploration of 13-POHSA (13-palmitoleoyl-oxy-
octadecanoic acid), a member of the recently discovered class of endogenous lipids known as
fatty acid esters of hydroxy fatty acids (FAHFAS). These lipids have garnered significant
attention for their potential therapeutic applications, particularly in the context of metabolic and
inflammatory diseases. This document details the discovery of 13-POHSA, its known
endogenous concentrations, the experimental protocols for its analysis, and its signaling
pathways.

Discovery of 13-POHSA

The discovery of 13-POHSA is rooted in an untargeted lipidomics approach aimed at
identifying novel lipid metabolites with beneficial metabolic effects. Researchers in 2014
identified a novel class of lipids, FAHFAs, that were significantly elevated in the adipose tissue
of insulin-sensitive AG40OX mice, which overexpress the glucose transporter GLUT4 in their fat
cells.[1] This initial discovery, which included Palmitic Acid esters of Hydroxy Stearic Acids
(PAHSAS), a category that encompasses POHSASs, revealed a new family of endogenous lipids
with anti-diabetic and anti-inflammatory properties.[1]

The identification process involved a meticulous workflow comparing the lipid profiles of these
insulin-sensitive mice with their wild-type counterparts. This comparative analysis led to the
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isolation and characterization of these previously unknown lipid species.

Experimental Workflow for FAHFA Discovery

The following diagram illustrates the logical workflow employed for the discovery of novel lipids
like 13-POHSA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1162293?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/The-workflow-of-discovering-lipid-biomarkers_fig7_358307966
https://www.benchchem.com/product/b1162293#13-pohsa-discovery-and-endogenous-presence
https://www.benchchem.com/product/b1162293#13-pohsa-discovery-and-endogenous-presence
https://www.benchchem.com/product/b1162293#13-pohsa-discovery-and-endogenous-presence
https://www.benchchem.com/product/b1162293#13-pohsa-discovery-and-endogenous-presence
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1162293?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

